(4R,4aR,7aR)-4-methyl-4,4a,5,6,7,7a-hexahydro-3H-cyclopenta[b]pyridin-2-amine;hydrochloride
Description
The compound (4R,4aR,7aR)-4-methyl-4,4a,5,6,7,7a-hexahydro-3H-cyclopenta[b]pyridin-2-amine; hydrochloride is a bicyclic amine hydrochloride salt with a cyclopenta[b]pyridine core. Key features include:
- IUPAC Name: 3H-Cyclopenta[b]pyridin-2-amine, 4,4a,5,6,7,7a-hexahydro-4-methyl-, (4R,4aR,7aR)-; hydrochloride .
- CAS No.: 793646-33-0 (free base) .
- Molecular Formula: C₉H₁₆N₂·HCl.
- Molecular Weight: 188.7 g/mol (free base: 152.24 g/mol; HCl: 36.46 g/mol).
- Structural Highlights: A fused cyclopentane-pyridine ring system with a methyl group at position 4 and an amine group at position 2.
The hydrochloride salt enhances solubility, making it suitable for pharmacological or synthetic applications.
Properties
Molecular Formula |
C9H17ClN2 |
|---|---|
Molecular Weight |
188.70 g/mol |
IUPAC Name |
(4R,4aR,7aR)-4-methyl-4,4a,5,6,7,7a-hexahydro-3H-cyclopenta[b]pyridin-2-amine;hydrochloride |
InChI |
InChI=1S/C9H16N2.ClH/c1-6-5-9(10)11-8-4-2-3-7(6)8;/h6-8H,2-5H2,1H3,(H2,10,11);1H/t6-,7-,8-;/m1./s1 |
InChI Key |
RPZRMOSOWMCABX-QTPPMTSNSA-N |
Isomeric SMILES |
C[C@@H]1CC(=N[C@H]2[C@@H]1CCC2)N.Cl |
Canonical SMILES |
CC1CC(=NC2C1CCC2)N.Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Research Findings
- Stereochemical Influence: The 4R,4aR,7aR configuration in the target compound may enhance stability compared to non-chiral analogues .
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